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Compound of Interest

Compound Name: Dimethyl Octafluoroadipate
CAS No.: 3107-98-0
Cat. No.: B1333788
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethyl Octafluoroadipate, a
fluorinated organic ester with significant applications in materials science. This document
consolidates its nomenclature, physicochemical properties, and detailed experimental protocols
for its use in the synthesis of fluorinated polyesters.

Nomenclature and Synonyms

Dimethyl Octafluoroadipate is known by several names in scientific literature and commercial
contexts. A comprehensive list of its synonyms and identifiers is provided below to facilitate
literature searches and material sourcing.
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Identifier Type

Identifier

Common Name

Dimethyl Octafluoroadipate

IUPAC Name

dimethyl 2,2,3,3,4,4,5,5-

octafluorohexanedioate[1]

CAS Number

3107-98-0[1]

Molecular Formula

C8H6F804[1]

Synonyms

Dimethyl perfluoroadipate, Octafluoroadipic acid
dimethyl ester, Octafluorohexanedioic acid
dimethyl ester, Dimethyl octafluorohexane-1,6-
dioate, Perfluoroadipic acid dimethyl ester, 1,6-
dimethyl 2,2,3,3,4,4,5,5-

octafluorohexanedioate[1]

Physicochemical Properties

The key quantitative data for Dimethyl Octafluoroadipate are summarized in the table below.

These properties are crucial for its application in chemical synthesis and polymer chemistry.

Property Value Source
Molecular Weight 318.12 g/mol [1][2]
Appearance (.Zok.)rless to light yellow clear o
liquid
Density 1.55 g/cm3 [1]
Boiling Point 123 °C /50 mmHg [1]
Refractive Index n20D 1.35 [1]
Water Solubility Insoluble [3]
Health and Safety Information
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Based on available safety data sheets, Dimethyl Octafluoroadipate is considered hazardous.
It is crucial to handle this chemical with appropriate personal protective equipment in a well-
ventilated area.

Hazard Statement Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]
H335 May cause respiratory irritation[2]

For detailed safety precautions, including first aid measures and handling and storage
recommendations, please refer to the full Safety Data Sheet (SDS) from the supplier.[2][3][4]

Experimental Protocols: Synthesis of Fluorinated
Polyesters

Dimethyl Octafluoroadipate is a key monomer in the synthesis of fluorinated polyesters, such
as poly(ethylene octafluoroadipate).[1] The following protocol is a detailed methodology for its
enzymatic polymerization with ethylene glycol.

4.1. Materials and Equipment

o Dimethyl Octafluoroadipate (DMOFA)

o Ethylene glycol (EG)

e Immobilized Candida antarctica lipase B (CALB)

» Reaction vessel suitable for vacuum and ultrasound application
« Ultrasonic bath/sonicator

e Vacuum pump

e Magnetic stirrer and stir bar
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» Heating mantle or oil bath with temperature control

o Standard laboratory glassware for workup and purification

» Analytical instruments for characterization (NMR, FTIR, TGA)
4.2. Enzymatic Polycondensation Procedure

This protocol describes the synthesis of poly(ethylene octafluoroadipate) using an equimolar
ratio of Dimethyl Octafluoroadipate and ethylene glycol, catalyzed by immobilized CALB.[1]

o Reactant Preparation: In a clean, dry reaction vessel, combine equimolar amounts of
Dimethyl Octafluoroadipate and ethylene glycol. For a small-scale reaction, this could be,
for example, 3.18 g (10 mmol) of DMOFA and 0.62 g (10 mmol) of ethylene glycol.

o Catalyst Addition: Add immobilized CALB to the reaction mixture. A typical catalyst loading is
1% (w/v) relative to the total volume of the monomers.

» Ultrasound Pre-incubation: Place the reaction vessel in an ultrasonic bath at 40°C for 1 hour.
This step is crucial for enhancing the reaction conversion rate, particularly for higher
molecular weight monomers like DMOFA.[1]

e Vacuum Polymerization: Following the ultrasound treatment, subject the reaction mixture to a
vacuum for 6 hours at 40°C. This facilitates the removal of the methanol byproduct, driving
the polymerization reaction forward.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
'H NMR by observing the disappearance of the methyl ester protons of DMOFA and the
appearance of new signals corresponding to the polyester backbone.

o Workup and Purification: Upon completion, the crude polymer is typically dissolved in a
suitable solvent (e.g., acetone) to separate it from the immobilized enzyme by filtration. The
solvent is then removed under reduced pressure to yield the purified poly(ethylene
octafluoroadipate).

o Characterization: The structure and properties of the resulting polyester are confirmed using
various analytical techniques:
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o NMR Spectroscopy (*H and °F): To confirm the polymer structure and the absence of
starting materials.[1]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional
groups of the polyester, such as the carbonyl ester stretch.[1]

o Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.[1]

Signaling Pathways and Experimental Workflows

Currently, there is no scientific literature describing the involvement of Dimethyl
Octafluoroadipate in biological signaling pathways. Its primary application lies in materials
science as a monomer for polymerization. The experimental workflow for the synthesis of
poly(ethylene octafluoroadipate) is visualized below.

(6 hrs, 40°C)

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of poly(ethylene octafluoroadipate).

This guide provides a foundational understanding of Dimethyl Octafluoroadipate for
researchers and professionals. The detailed synonym list, consolidated physicochemical data,
and comprehensive experimental protocol for polyester synthesis offer a valuable resource for
further research and development in the field of fluorinated polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

